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Compound of Interest

Compound Name: DNP-NH-PEG4-C2-Boc

Cat. No.: B8103541 Get Quote

DNP-NH-PEG4-C2-Boc, with the CAS Number 1817735-31-1, is a polyethylene glycol (PEG)-

based PROTAC linker. Its structure is characterized by three key components: a 2,4-

dinitrophenyl (DNP) group, a tetraethylene glycol (PEG4) spacer, and a Boc-protected amine

terminus. This heterobifunctional architecture allows for the sequential or orthogonal

conjugation of two different molecules, typically a ligand for a target protein of interest (POI)

and a ligand for an E3 ubiquitin ligase.

The PEG4 spacer provides increased hydrophilicity and optimizes the spatial orientation

between the POI and the E3 ligase, a critical factor in the efficiency of the resulting PROTAC.

The Boc-protected amine offers a stable yet readily cleavable handle for the attachment of a

POI-binding ligand through standard amide bond formation.

Physicochemical Properties
A clear understanding of the physicochemical properties of DNP-NH-PEG4-C2-Boc is essential

for its effective use in PROTAC synthesis.
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Property Value

CAS Number 1817735-31-1

Molecular Formula C₂₁H₃₃N₃O₁₀

Molecular Weight 487.50 g/mol

Appearance Solid

Purity Typically ≥95%

Solubility Soluble in DMSO, DMF

Storage Store at -20°C for long-term stability

Role in PROTAC Technology: The Ubiquitin-
Proteasome System
PROTACs function by inducing the proximity of a target protein to an E3 ubiquitin ligase. This

induced proximity facilitates the transfer of ubiquitin from the E3 ligase to the target protein.

The polyubiquitinated protein is then recognized and degraded by the 26S proteasome. DNP-
NH-PEG4-C2-Boc serves as the crucial linker that connects the POI-binding ligand and the E3

ligase ligand, enabling the formation of a stable ternary complex (POI-PROTAC-E3 Ligase).

Below is a diagram illustrating the general mechanism of action for a PROTAC.
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General PROTAC Mechanism of Action
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PROTAC Synthesis Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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